Cas no 50364-40-4 (2-bromo-3,3-dimethylbutanoic Acid)

2-Bromo-3,3-dimethylbutanoic acid is a brominated carboxylic acid featuring a highly branched alkyl chain, which imparts steric hindrance and influences its reactivity in synthetic applications. The presence of both bromine and carboxylic acid functional groups makes it a versatile intermediate in organic synthesis, particularly for nucleophilic substitution reactions or as a precursor for further derivatization. Its structural rigidity, due to the quaternary carbon center, enhances selectivity in certain transformations. This compound is commonly employed in pharmaceutical and agrochemical research, where precise molecular modifications are required. High purity grades ensure consistent performance in demanding synthetic protocols.

2-bromo-3,3-dimethylbutanoic Acid structure

50364-40-4 structure

Product Name:2-bromo-3,3-dimethylbutanoic Acid

CAS No:50364-40-4

MF:C₆H₁₁BrO₂

MW:195.054341554642

MDL:MFCD20542557

CID:385428

PubChem ID:184251

Update Time:2025-10-15

2-bromo-3,3-dimethylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 2-bromo-3,3-dimethyl-
- 2-bromo-3,3-dimethylbutanoic acid
- (4-(bromomethyl)phenyl)(trifluoromethyl)sulfane
- 1-bromomethyl-4-trifluoromethylsulfanyl-benzene
- 2-bromo-2-tert-butyl acetic acid
- 2-bromo-3,3-dimethyl-butyric acid
- 4-(trifluoromethylthio)benzyl bromide
- 4-(trifluoromethylthio)phenylmethyl bromide
- AC1MCS1Q
- acide bromo-2 dimethyl-3,3 butanoique
- SBB062024
- SureCN697792
- tert-butyl bromoacetic acid
- NSC-227913
- (R)-2-Bromo-3,3-dimethylbutanoic Acid
- 50364-40-4
- tert-butyl bromo acetic acid
- MFCD20542557
- FT-0763462
- MJLVLHNXEOQASX-UHFFFAOYSA-N
- alpha-bromo-tert-butylacetic acid
- EN300-25747
- 2-bromo-3,3-dimethylbutanoicacid
- SCHEMBL45523
- SY298762
- AKOS017342942
- NSC227913
- DTXSID901346741
- FT-0774137
- 2-bromo-3,3-dimethylbutanoic Acid
- MDL： MFCD20542557
- Inchi： 1S/C6H11BrO2/c1-6(2,3)4(7)5(8)9/h4H,1-3H3,(H,8,9)
- InChI Key： MJLVLHNXEOQASX-UHFFFAOYSA-N
- SMILES： BrC(C(=O)O)C(C)(C)C

Computed Properties

Exact Mass: 193.99423
Monoisotopic Mass: 193.99424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 115
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3
LogP: 1.88060

2-bromo-3,3-dimethylbutanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B446670-10mg	2-bromo-3,3-dimethylbutanoic Acid	50364-40-4		10mg	45.00	2021-08-17
TRC	B446670-50mg	2-bromo-3,3-dimethylbutanoic Acid	50364-40-4		50mg	175.00	2021-08-17
TRC	B446670-100mg	2-Bromo-3,3-dimethylbutanoic Acid	50364-40-4		100mg	$ 155.00	2023-04-18
TRC	B446670-500mg	2-Bromo-3,3-dimethylbutanoic Acid	50364-40-4		500mg	$ 689.00	2023-04-18
TRC	B446670-1g	2-Bromo-3,3-dimethylbutanoic Acid	50364-40-4		1g	$ 800.00	2023-09-08
Enamine	EN300-25747-0.05g	2-bromo-3,3-dimethylbutanoic acid	50364-40-4	95%	0.05g	$162.0	2024-06-18
Enamine	EN300-25747-0.1g	2-bromo-3,3-dimethylbutanoic acid	50364-40-4	95%	0.1g	$241.0	2024-06-18
Enamine	EN300-25747-0.25g	2-bromo-3,3-dimethylbutanoic acid	50364-40-4	95%	0.25g	$347.0	2024-06-18
Enamine	EN300-25747-0.5g	2-bromo-3,3-dimethylbutanoic acid	50364-40-4	95%	0.5g	$546.0	2024-06-18
Enamine	EN300-25747-1.0g	2-bromo-3,3-dimethylbutanoic acid	50364-40-4	95%	1.0g	$699.0	2024-06-18